Cas no 29886-32-6 (D-Glucitol,2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy-)

D-Glucitol,2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy- structure
29886-32-6 structure
Product Name:D-Glucitol,2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy-
CAS No:29886-32-6
MF:C16H30N2O11
MW:426.416205883026
CID:240580
PubChem ID:14103473
Update Time:2025-04-19

D-Glucitol,2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy- Chemical and Physical Properties

Names and Identifiers

    • D-Glucitol,2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy-
    • N-[(2S,3R,4R,5S,6R)-2-[(2R,3R,4S,5R)-5-acetamido-1,2,4,6-tetrahydroxyhexan-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
    • 29886-32-6
    • 2-Acetamido-4-O-(2-acetamido-2-deoxy-beta-D-glucopyranosyl)-2-deoxy-D-iditol
    • DTXSID90555933
    • N,N-DIACETYLCHITOBIITOL
    • Inchi: 1S/C16H30N2O11/c1-6(22)17-8(3-19)12(25)15(9(24)4-20)29-16-11(18-7(2)23)14(27)13(26)10(5-21)28-16/h8-16,19-21,24-27H,3-5H2,1-2H3,(H,17,22)(H,18,23)/t8-,9-,10-,11-,12+,13-,14-,15+,16+/m1/s1
    • InChI Key: FDGQWKLGVGRMBF-PONUSFIHSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1O[C@@H]([C@@H](CO)O)[C@H]([C@@H](CO)NC(C)=O)O)NC(C)=O)O)O

Computed Properties

  • Exact Mass: 426.18495978g/mol
  • Monoisotopic Mass: 426.18495978g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 10
  • Complexity: 537
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.2
  • Topological Polar Surface Area: 218Ų

D-Glucitol,2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy- Security Information

  • WGK Germany:3
  • Storage Condition:−20°C
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